Cas no 1261824-88-7 (3-fluoro-4-[2-(trifluoromethyl)phenyl]benzoic Acid)

3-fluoro-4-[2-(trifluoromethyl)phenyl]benzoic Acid structure
1261824-88-7 structure
Product Name:3-fluoro-4-[2-(trifluoromethyl)phenyl]benzoic Acid
CAS No:1261824-88-7
MF:C14H8F4O2
MW:284.205738067627
CID:1222990
PubChem ID:53211749
Update Time:2025-04-20

3-fluoro-4-[2-(trifluoromethyl)phenyl]benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-fluoro-4-[2-(trifluoromethyl)phenyl]benzoic Acid
    • 2-Fluoro-2'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid
    • 3-Fluoro-4-(2-trifluoromethylphenyl)benzoic acid, 95%
    • MFCD18321732
    • 2-Fluoro-2'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylic acid
    • 1261824-88-7
    • A1-68116
    • AKOS012095469
    • 3-FLUORO-4-(2-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
    • DTXSID90681448
    • Inchi: 1S/C14H8F4O2/c15-12-7-8(13(19)20)5-6-10(12)9-3-1-2-4-11(9)14(16,17)18/h1-7H,(H,19,20)
    • InChI Key: BCDCXWKPZVWVOQ-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=O)O)C=CC=1C1C=CC=CC=1C(F)(F)F

Computed Properties

  • Exact Mass: 284.04604214g/mol
  • Monoisotopic Mass: 284.04604214g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 37.3Ų
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